Cas no 630104-17-5 (L-Proline, glycyl-L-glutaminyl-L-valyl-)

• Product Name: L-Proline, glycyl-L-glutaminyl-L-valyl-
• CAS No: 630104-17-5
• MF: C₁₇H₂₉N₅O₆
• MW: 399.44206404686
• CID: 427733
• PubChem ID: 71381535
• Update Time: 2025-04-19

L-Proline, glycyl-L-glutaminyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, glycyl-L-glutaminyl-L-valyl-
• (2S)-1-[(2S)-2-[[(2S)-5-amino-2-[(2-aminoacetyl)amino]-5-oxopentanoyl]amino]-3-methylbutanoyl]pyrrolidine-2-carboxylic acid
• 630104-17-5
• DTXSID90803981
• Glycyl-L-glutaminyl-L-valyl-L-proline

• Inchi： 1S/C17H29N5O6/c1-9(2)14(16(26)22-7-3-4-11(22)17(27)28)21-15(25)10(5-6-12(19)23)20-13(24)8-18/h9-11,14H,3-8,18H2,1-2H3,(H2,19,23)(H,20,24)(H,21,25)(H,27,28)/t10-,11-,14-/m0/s1
• InChI Key： KWKVFRIHQRLBPV-MJVIPROJSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CCC(N)=O)NC(CN)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 399.21197
• Monoisotopic Mass: 399.21178366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.7
• Topological Polar Surface Area: 185Ų

Experimental Properties

• PSA: 184.92